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Cat. No.: B607802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the NADPH oxidase 2 (NOX2) inhibitor,

GSK2795039, and its cross-reactivity with other NOX isoforms. The following sections present

quantitative data on its selectivity, detailed experimental protocols for assessment, and visual

representations of relevant signaling pathways and experimental workflows.

High Selectivity of GSK2795039 for NOX2
GSK2795039 has been identified as a potent and selective inhibitor of NOX2.[1][2][3][4]

Experimental data consistently demonstrates its high degree of selectivity for NOX2 over other

NOX isoforms (NOX1, NOX3, NOX4, and NOX5), as well as other enzymes like xanthine

oxidase and endothelial nitric oxide synthase (eNOS).[1][2][4][5]

Inhibitor Potency and Selectivity Profile
The inhibitory activity of GSK2795039 against various NOX isoforms has been quantified using

both cell-free and cell-based assays. The following table summarizes the half-maximal

inhibitory concentration (IC50) and pIC50 values, a logarithmic measure of potency, from

published studies.
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Target Isoform Assay Type IC50 (µM) pIC50 Reference

NOX2

Cell-free

(HRP/Amplex

Red)

0.269 6.57 ± 0.17 [2][6]

Cell-free

(NADPH

depletion)

0.251 6.60 ± 0.13 [2][6]

Cell-based

(HL60 cells, L-

012)

- 6.74 ± 0.17 [2][7]

Cell-based

(HL60 cells,

Oxyburst Green)

- 6.73 ± 0.16 [2][7]

Cell-based

(PBMCs, L-012)
- 6.60 ± 0.08 [2]

Cell-based (PLB-

985 cells, WST-

1)

- 5.54 ± 0.25 [2]

NOX1
Cell-based

(WST-1)
>1000 < 3 [2][6]

NOX3
Cell-based

(WST-1)
>1000 < 3 [2][6]

NOX4
Cell-based

(WST-1)
>1000 < 3 [2][6]

NOX5
Cell-based

(WST-1)
>1000 < 3 [2][6]

Xanthine

Oxidase

Cell-free

(HRP/Amplex

Red)

28.8 4.54 ± 0.16 [2][6]

PKCβ - 10 5.0 [6]
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Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 value indicates greater

potency.

Experimental Methodologies
The determination of GSK2795039's selectivity involves various in vitro assays. Below are

detailed protocols for key experiments cited in the literature.

Cell-Free NOX2 Inhibition Assay (HRP/Amplex Red)
This assay measures the production of reactive oxygen species (ROS) by a semi-recombinant

NOX2 enzyme complex.

Preparation of Reagents: A reaction mixture is prepared containing Horseradish Peroxidase

(HRP) and Amplex Red.

Incubation: The semi-recombinant NOX2 enzyme is pre-incubated with varying

concentrations of GSK2795039.

Initiation of Reaction: The enzymatic reaction is initiated by the addition of NADPH.

Detection: The HRP catalyzes the oxidation of Amplex Red by H₂O₂, a product of the NOX2

reaction, to the fluorescent product resorufin. The fluorescence is measured to quantify ROS

production.

Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition against

the logarithm of the inhibitor concentration.

Cell-Based NOX Isoform Selectivity Assay (WST-1)
This assay assesses the inhibitory effect of GSK2795039 on different NOX isoforms expressed

in specific cell lines.

Cell Culture and Stimulation: Cells expressing a specific NOX isoform (e.g., PLB-985 for

NOX2) are cultured.[2] NOX activity is stimulated using appropriate activators: 100 nM PMA

for NOX1 and NOX2, 1 µg/ml tetracycline for 24 hours for inducible expression of NOX3 and

NOX4, and 1 µM Ca²⁺ ionophore ionomycin for NOX5.[3]
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Inhibitor Treatment: The cells are pre-incubated with a range of GSK2795039 concentrations

for 10 minutes at room temperature.[3]

ROS Detection: Water-soluble tetrazolium salt-1 (WST-1) is added to the cells. WST-1 is

reduced by superoxide (O₂⁻), a primary product of NOX enzymes, to a formazan dye.

Measurement: The absorbance of the formazan dye is measured to quantify superoxide

production.

Selectivity Determination: The IC50 values are determined for each NOX isoform to assess

the selectivity of GSK2795039. In this assay, GSK2795039 showed complete inhibition of

NOX2 but was inactive against other NOX isoforms up to 100 μM.[2]

Visualizing Pathways and Protocols
To further elucidate the context of GSK2795039's function, the following diagrams illustrate the

relevant signaling pathway and a typical experimental workflow.
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Caption: NOX2 signaling pathway and point of inhibition by GSK2795039.
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Caption: Experimental workflow for assessing NOX inhibitor specificity.

In conclusion, the available experimental data robustly supports the classification of

GSK2795039 as a highly selective inhibitor of the NOX2 isoform. Its minimal cross-reactivity

with other NOX family members and unrelated enzymes makes it a valuable tool for
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investigating the specific roles of NOX2 in health and disease. Researchers utilizing

GSK2795039 should, however, remain mindful of the potential for off-target effects, particularly

when using peroxidase-dependent ROS detection methods like the HRP/Amplex Red assay.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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